Cas no 2173637-39-1 ((2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid)

(2R)-2-(Fluoromethyl)azetidine is a chiral azetidine derivative featuring a fluoromethyl substituent at the stereogenic 2-position. This compound serves as a valuable building block in medicinal chemistry, particularly for the synthesis of bioactive molecules and fluorinated analogs. The incorporation of fluorine enhances metabolic stability and binding affinity in drug candidates. The azetidine ring offers conformational rigidity, influencing pharmacophore design. When paired with trifluoroacetic acid (TFA), it can be utilized as a salt or reagent in peptide synthesis and deprotection steps. TFA’s strong acidity and volatility make it suitable for purification processes. Together, these components are useful in the development of pharmaceuticals and agrochemicals, where precise stereochemistry and fluorination are critical.
(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid structure
2173637-39-1 structure
Product Name:(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid
CAS No:2173637-39-1
MF:C6H9F4NO2
MW:203.134775876999
MDL:MFCD30802447
CID:5096057
PubChem ID:132352690
Update Time:2026-03-02

(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-(Fluoromethyl)azetidine trifluoroacetate
    • (R)-2-(fluoromethyl)azetidine TFA
    • (R)-2-(Fluoromethyl)azetidine 2,2,2-trifluoroacetate
    • (2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid
    • AS-54220
    • MFCD30802447
    • AKOS037644685
    • P17643
    • (2R)-2-(Fluoromethyl)azetidine TFA
    • (2R)-2-(Fluoromethyl)azetidine trifluoroacetic acid
    • CS-0184148
    • (2R)-2-(fluoromethyl)azetidine;2,2,2-trifluoroacetic acid
    • (R)-2-(Fluoromethyl)azetidine2,2,2-trifluoroacetate
    • (2R)-2-(Fluoromethyl)azetidine trifluoroacetic acid
    • 2173637-39-1
    • MDL: MFCD30802447
    • Inchi: 1S/C4H8FN.C2HF3O2/c5-3-4-1-2-6-4;3-2(4,5)1(6)7/h4,6H,1-3H2;(H,6,7)/t4-;/m1./s1
    • InChI Key: UYIMXDUXSJWJOJ-PGMHMLKASA-N
    • SMILES: C(F)(F)(F)C(=O)O.C([C@@H]1NCC1)F

Computed Properties

  • Exact Mass: 203.05694118g/mol
  • Monoisotopic Mass: 203.05694118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

(2R)-2-(fluoromethyl)azetidine; trifluoroacetic acid Pricemore >>

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